Cas no 1001-24-7 (N-butyl-3-oxobutanamide)

N-butyl-3-oxobutanamide structure
N-butyl-3-oxobutanamide structure
Product Name:N-butyl-3-oxobutanamide
CAS No:1001-24-7
MF:C8H15NO2
MW:157.210202455521
CID:1125032
PubChem ID:5161533
Update Time:2025-04-20

N-butyl-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

    • N-butyl-3-oxobutanamide
    • Butanamide, N-butyl-3-oxo-
    • AC1NPNZK
    • AG-C-75802
    • N-butyl-3-oxobutaneamide
    • CTK0G9054
    • STK371230
    • BBL002822
    • AKOS000166104
    • N-butyl-acetoacetamide
    • N-Butyl-acetoacetamid
    • N-n-butyl-3-oxobutanamide
    • N-butylacetoacetamide
    • N-butyl-3-oxobutyramide
    • ZINC03163267
    • N-butyl-3-oxo-butanamide
    • Butanamide, N-butyl-3-oxo-; AC1NPNZK; AG-C-75802; N-butyl-3-oxobutaneamide; CTK0G9054; STK371230; BBL002822; AKOS000166104; N-butyl-acetoacetamide; N-Butyl-acetoacetamid; N-n-butyl-3-oxobutanamide; N-butylacetoacetamide; N-butyl-3-oxobutyramide; ZINC03163267; N-butyl-3-oxo-butanamide;
    • DTXSID80409032
    • VS-01231
    • SCHEMBL10605642
    • 1001-24-7
    • CS-0368124
    • Inchi: 1S/C8H15NO2/c1-3-4-5-9-8(11)6-7(2)10/h3-6H2,1-2H3,(H,9,11)
    • InChI Key: JYDHKIHLKJDQLL-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)=O)NCCCC

Computed Properties

  • Exact Mass: 157.11035
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
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